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Compound of Interest

Compound Name: 2,5-Dimethoxybenzonitrile

Cat. No.: B1329510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,5-Dimethoxybenzonitrile, a key

aromatic nitrile intermediate in organic synthesis. While the precise historical discovery of this

compound is not extensively documented, its synthetic pathways are well-established and

integral to the preparation of various valuable molecules, particularly in the fields of medicinal

chemistry and materials science. This document details the physicochemical properties,

outlines established and potential synthetic routes with detailed experimental protocols, and

explores its significance as a chemical building block.

Introduction
2,5-Dimethoxybenzonitrile is a crystalline organic compound characterized by a benzene ring

substituted with two methoxy groups at positions 2 and 5, and a nitrile functional group. Its

strategic placement of functional groups makes it a versatile precursor for the synthesis of a

wide array of more complex molecules. The electron-donating methoxy groups activate the

aromatic ring, influencing its reactivity in electrophilic substitution reactions, while the nitrile

group can be readily transformed into other functional groups such as amines, carboxylic acids,

and amides. This unique combination of features has led to its use in the synthesis of

pharmaceuticals, agrochemicals, and dyes.
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Physicochemical Properties
A summary of the key physical and chemical properties of 2,5-Dimethoxybenzonitrile is

presented in Table 1. This data is essential for its handling, purification, and characterization in

a laboratory setting.

Property Value Reference(s)

Molecular Formula C₉H₉NO₂

Molecular Weight 163.17 g/mol

CAS Number 5312-97-0

Appearance
White to yellow to orange

powder/crystal

Melting Point 81.0 to 85.0 °C

Boiling Point 288.8 °C (Predicted) N/A

Solubility
Soluble in common organic

solvents.
N/A

Purity (GC) >98.0%

Synthesis of 2,5-Dimethoxybenzonitrile
The synthesis of 2,5-Dimethoxybenzonitrile can be achieved through several strategic

pathways, primarily involving the introduction of the nitrile functionality onto a pre-existing 2,5-

dimethoxyphenyl scaffold. Two principal routes are detailed below: the dehydration of 2,5-

dimethoxybenzaldehyde oxime and the Sandmeyer reaction of 2,5-dimethoxyaniline.

Synthesis via Dehydration of 2,5-
Dimethoxybenzaldehyde Oxime
This two-step method involves the initial formation of an oxime from 2,5-

dimethoxybenzaldehyde, followed by a dehydration reaction to yield the desired nitrile.
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2,5-Dimethoxybenzaldehyde

2,5-Dimethoxybenzaldehyde Oxime

NaOH, Ethanol, Reflux

Hydroxylamine Hydrochloride
2,5-Dimethoxybenzonitrile

Heat

Dehydrating Agent (e.g., Acetic Anhydride)

2,5-Dimethoxyaniline

2,5-Dimethoxybenzenediazonium Chloride

0-5 °C

NaNO2, HCl
2,5-Dimethoxybenzonitrile

Heat

CuCN

2,5-Dimethoxybenzonitrile

2,5-DimethoxyphenethylamineReduction (e.g., LiAlH4)

2,5-Dimethoxybenzoic Acid
Hydrolysis (H+ or OH-)

Heterocyclic Compounds

Cyclization Reactions

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to 2,5-
Dimethoxybenzonitrile: Discovery and Synthesis]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1329510#discovery-and-history-of-2-5-
dimethoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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